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Compound of Interest

Compound Name: N-methylchroman-6-amine

Cat. No.: B15303564 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for N-
methylchroman-6-amine is publicly available. This guide is compiled based on safety

information for structurally similar compounds, including chroman derivatives and N-

alkylanilines. All procedures should be conducted with the utmost caution in a controlled

laboratory setting by trained professionals. A thorough risk assessment should be performed

before handling this compound.

Hazard Identification and Classification
Based on the hazard profiles of analogous compounds, N-methylchroman-6-amine should be

treated as a potentially hazardous substance. The primary hazards are anticipated to be:

Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Target Organ Toxicity: Potential for effects on the spleen, liver, kidneys, and blood, as

suggested by data on N-alkylanilines.

GHS Classification (Predicted)
The following table summarizes the predicted GHS classification for N-methylchroman-6-
amine based on available data for similar compounds.
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Hazard Class
Hazard
Category

Signal Word
Hazard
Statement

Based on
Analogues

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed
Chroman 1

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation

Chroman 1,

Chromane-2-

carboxylic acid

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes

serious eye

irritation

Chroman 1

Specific Target

Organ Toxicity
- Warning

May cause

damage to

organs through

prolonged or

repeated

exposure

N,N-

dimethylaniline

Toxicological Data Summary (Analogous
Compounds)
Quantitative toxicological data for N-methylchroman-6-amine is not available. The table below

presents data for related compounds to provide a conservative estimate of potential toxicity.

Compound Test Route Species Value Reference

N,N-

dimethylanilin

e

Subchronic

Toxicity
Gavage Rat

NOAEL not

reached;

LOAEL <

31.25 mg/kg

--INVALID-

LINK--

N,N-

dimethylanilin

e

Subchronic

Toxicity
Gavage Mouse

NOAEL =

31.25 mg/kg

--INVALID-

LINK--
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Note: NOAEL = No Observed Adverse Effect Level; LOAEL = Lowest Observed Adverse Effect

Level. The study on N,N-dimethylaniline indicated dose-dependent toxicity, including cyanosis,

decreased motor activity, splenomegaly, and microscopic changes in the spleen, liver, testes,

and kidney.

Experimental Protocols and Handling Procedures
Due to the lack of specific handling protocols for N-methylchroman-6-amine, the following

general procedures, based on best practices for handling potentially hazardous research

chemicals, should be followed.

Engineering Controls
All work with N-methylchroman-6-amine, including weighing and solution preparation, must

be conducted in a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are

required. Regularly inspect gloves for any signs of degradation or perforation.

Respiratory Protection: In cases where engineering controls may not be sufficient to control

airborne concentrations, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.

General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of a research

chemical with limited safety data.
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General Workflow for Handling Research Chemicals
1. Risk Assessment

(Review available data for compound and analogues)

2. Engineering Controls
(Work in a certified fume hood)

3. Personal Protective Equipment (PPE)
(Goggles, face shield, gloves, lab coat)

4. Weighing and Aliquoting
(Use appropriate containment)

5. Experimental Procedure
(Follow approved protocol)

6. Decontamination
(Clean work surfaces and equipment)

7. Waste Disposal
(Follow institutional guidelines for hazardous waste)

Click to download full resolution via product page

Caption: General workflow for handling research chemicals.

First Aid Measures
In the event of exposure, follow these first aid procedures and seek immediate medical

attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 1-2 glasses of water.

Spill and Leak Procedures
In the event of a spill, evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection.

Small Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in

a sealed container for disposal.

Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal.

Large Spills: Contact your institution's environmental health and safety department

immediately.

The following diagram illustrates a general spill response workflow.
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General Spill Response Workflow

1. Evacuate Immediate Area

2. Notify Supervisor and EHS

3. Don Appropriate PPE

4. Contain the Spill

5. Clean Up Spill Material

6. Decontaminate Area

7. Dispose of Waste Properly

Click to download full resolution via product page

Caption: General spill response workflow.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.
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Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Do not dispose of down the drain or in regular trash.

Conclusion
While N-methylchroman-6-amine is a valuable compound for research and drug

development, the lack of specific safety data necessitates a cautious and well-informed

approach to its handling. By adhering to the guidelines outlined in this document, which are

based on the known hazards of structurally similar compounds, researchers can minimize their

risk of exposure and ensure a safe laboratory environment. A comprehensive, compound-

specific risk assessment remains the most critical step before commencing any work with N-
methylchroman-6-amine.

To cite this document: BenchChem. [N-methylchroman-6-amine: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15303564#n-methylchroman-6-amine-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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